Cas no 17238-52-7 (4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1))

4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1) structure
17238-52-7 structure
Product Name:4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1)
CAS No:17238-52-7
MF:C24H38N8O4S
MW:534.674723148346
CID:1354168
PubChem ID:205048
Update Time:2025-04-20

4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1)
    • 4-(4-methylphenyl)piperazine-1-carboximidamide,sulfuric acid
    • 4-(p-Tolyl)-1-piperazinecarboxamidine hemisulfate
    • 17238-52-7
    • DTXSID40169266
    • 1-(4-Methylphenyl)-4-guanylpiperazine hemisulfate
    • 1-Piperazinecarboxamidine, 4-(p-tolyl)-, hemisulfate
    • Inchi: 1S/2C12H18N4.H2O4S/c2*1-10-2-4-11(5-3-10)15-6-8-16(9-7-15)12(13)14;1-5(2,3)4/h2*2-5H,6-9H2,1H3,(H3,13,14);(H2,1,2,3,4)
    • InChI Key: AXKSUYRNPAMSBH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N1(C2C=CC(C)=CC=2)CCN(C(=N)N)CC1.N1(C2C=CC(C)=CC=2)CCN(C(=N)N)CC1

Computed Properties

  • Exact Mass: 534.27404
  • Monoisotopic Mass: 534.27367290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 196Ų

Experimental Properties

  • PSA: 187.3
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